Cas no 2034319-19-0 ([3-[(6-Ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanylmethanone)

• Product name: [3-[(6-Ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanylmethanone
• CAS No: 2034319-19-0
• MF: C₁₅H₁₆FN₃O₃
• MW: 305.304246902466
• CID: 6414796
• PubChem ID: 119100460

[3-[(6-Ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanylmethanone Chemical and Physical Properties

Names and Identifiers

• KOTVUHPMEVRMBO-UHFFFAOYSA-N
• Methanone, [3-[(6-ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanyl-
• F6478-3644
• 4-ethyl-5-fluoro-6-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• [3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-(furan-2-yl)methanone
• AKOS026690762
• (3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone
• 2034319-19-0
• [3-[(6-Ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanylmethanone

• Inchi： 1S/C15H16FN3O3/c1-2-11-13(16)14(18-9-17-11)22-10-5-6-19(8-10)15(20)12-4-3-7-21-12/h3-4,7,9-10H,2,5-6,8H2,1H3
• InChI Key： KOTVUHPMEVRMBO-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2C(F)=C(CC)N=CN=2)C1)(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 305.11756954g/mol
• Monoisotopic Mass: 305.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 471.4±45.0 °C(Predicted)
• pka: 2.33±0.26(Predicted)

Additional information on [3-[(6-Ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanylmethanone

Chemical Compound CAS No 2034319-19-0: [3-[(6-Ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanylmethanone

The chemical compound with CAS No 2034319-19-0, named [3-[(6-Ethyl-5-fluoro-4-pyrimidinyl)oxy]-1-pyrrolidinyl]-2-furanylmethanone, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyrimidine ring, a pyrrolidine ring, and a furan moiety, all interconnected through oxygen and ketone functional groups. The presence of these functional groups and heterocyclic rings makes this compound a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The pyrimidine ring, in particular, is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The substitution pattern on the pyrimidine ring—specifically the ethyl and fluoro groups—plays a crucial role in determining the compound's reactivity and selectivity. Similarly, the pyrrolidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, which are essential for interactions with biological targets.

The furan moiety in this compound adds another layer of complexity. Furan rings are known for their aromaticity and ability to participate in various conjugation effects, which can enhance the molecule's stability and reactivity. The ketone group attached to the furan ring further increases the compound's versatility, as it can act as an electrophilic site in nucleophilic additions or serve as a precursor for other functional groups.

From a synthetic standpoint, the construction of such a complex molecule requires advanced techniques in organic chemistry. The synthesis likely involves multi-step processes, including nucleophilic substitutions, oxidations, and cyclizations. The use of protecting groups and precise control over reaction conditions would be essential to achieve the desired stereochemistry and regioselectivity.

In terms of applications, this compound could find uses in medicinal chemistry as a lead compound for drug development. Its structure suggests potential interactions with various biological targets, such as enzymes or receptors. Additionally, its unique electronic properties could make it suitable for applications in materials science, such as in the development of new polymers or electronic materials.

Recent research has also focused on the environmental impact of such compounds. Studies are being conducted to assess their biodegradability and potential toxicity to ensure that their use does not pose risks to ecosystems or human health. Understanding these aspects is crucial for any potential commercial application of this compound.

In conclusion, CAS No 2034319-19-0 represents a cutting-edge example of modern organic chemistry. Its complex structure offers numerous opportunities for exploration in both academic research and industrial applications. As new findings emerge from ongoing studies, this compound is expected to contribute significantly to advancements in fields ranging from pharmacology to materials science.